Cas no 18144-52-0 (3-(morpholine-4-carbonyl)-2H-chromen-2-one)

• Product Name: 3-(morpholine-4-carbonyl)-2H-chromen-2-one
• CAS No: 18144-52-0
• MF: C₁₄H₁₃NO₄
• MW: 259.257323980331
• CID: 1380820
• PubChem ID: 28914
• Update Time: 2025-05-21

3-(morpholine-4-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(morpholin-4-ylcarbonyl)-2H-chromen-2-one
• 2H-1-Benzopyran-2-one, 3-(4-morpholinylcarbonyl)-
• 3-(Morpholine-4-carbonyl)-chromen-2-one
• 3-(morpholine-4-carbonyl)chromen-2-one
• 3-(Morpholinocarbonyl)coumarin
• 3-(morpholine-4-carbonyl)-2H-chromen-2-one
• BDBM50244453
• CHEMBL451208
• DTXSID00171148
• Coumarine, 3-morpholinocarbonyl-
• NCGC00245499-01
• CBDivE_002099
• Enamine_001646
• SLSKQRHMOPTNAU-UHFFFAOYSA-N
• 3-morpholinocarbonyl-2h-chromen-2-one
• AB00125966-09
• SR-01000403870-1
• Z31721650
• 3-(4-Morpholinylcarbonyl)-2H-chromen-2-one #
• 18144-52-0
• Morpholine, 4-[(2-oxo-2H-1-benzopyran-3-yl)carbonyl]-
• Oprea1_845574
• BRN 0277785
• HMS1398K18
• AKOS000522243
• 3-(Morpholino-4-carbonyl)coumarin
• SR-01000403870
• STK337560
• COUMARIN, 3-(MORPHOLINOCARBONYL)-
• MLS000526098
• HMS2757D07
• F0777-0625
• NCGC00245499-02
• SMR000116572
• 4-27-00-00529 (Beilstein Handbook Reference)
• 3-(4-Morpholinylcarbonyl)-2H-chromen-2-one
• cid_28914
• Oprea1_101160

• Inchi： 1S/C14H13NO4/c16-13(15-5-7-18-8-6-15)11-9-10-3-1-2-4-12(10)19-14(11)17/h1-4,9H,5-8H2
• InChI Key： SLSKQRHMOPTNAU-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2C(=O)OC3C=CC=CC=3C=2)=O)CC1

Computed Properties

• Exact Mass: 259.08449
• Monoisotopic Mass: 259.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84

Additional information on 3-(morpholine-4-carbonyl)-2H-chromen-2-one

Recent Advances in the Study of 3-(Morpholine-4-carbonyl)-2H-chromen-2-one (CAS: 18144-52-0): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 3-(morpholine-4-carbonyl)-2H-chromen-2-one (CAS: 18144-52-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This coumarin derivative, characterized by its morpholine carbonyl substitution, exhibits a range of biological activities that make it a promising candidate for therapeutic development. Recent studies have explored its potential as a modulator of various enzymatic pathways, particularly those involved in inflammation and cancer progression. The unique structural features of this compound, including its ability to interact with key protein targets, have positioned it as a focal point in drug discovery efforts.

One of the most notable findings in recent research is the compound's inhibitory activity against specific kinases, such as PI3K and mTOR, which are critical in cell signaling pathways associated with tumor growth. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(morpholine-4-carbonyl)-2H-chromen-2-one effectively suppresses the proliferation of cancer cells in vitro by disrupting these pathways. The study employed molecular docking simulations and enzymatic assays to elucidate the binding interactions between the compound and its targets, providing a mechanistic understanding of its activity. These findings suggest potential applications in oncology, particularly for cancers resistant to conventional therapies.

In addition to its anticancer properties, recent investigations have highlighted the compound's anti-inflammatory effects. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 3-(morpholine-4-carbonyl)-2H-chromen-2-one significantly reduces the production of pro-inflammatory cytokines in macrophage cells. The study attributed this effect to the compound's ability to inhibit NF-κB signaling, a key pathway in inflammatory responses. These results open new avenues for developing treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as a fluorescent probe for biological imaging. Due to its coumarin core, 3-(morpholine-4-carbonyl)-2H-chromen-2-one exhibits strong fluorescence properties, making it suitable for tracking cellular processes in real time. A recent study in ACS Chemical Biology utilized this compound to visualize the localization of specific enzymes in live cells, providing insights into their functional roles. This application could enhance our understanding of disease mechanisms and facilitate the development of targeted therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of 3-(morpholine-4-carbonyl)-2H-chromen-2-one for clinical use. Issues such as solubility, bioavailability, and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring derivatives of this compound to improve its drug-like properties while retaining its biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-(morpholine-4-carbonyl)-2H-chromen-2-one (CAS: 18144-52-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, ranging from kinase inhibition to anti-inflammatory effects, underscore its potential as a therapeutic agent. Future studies will likely focus on translating these findings into preclinical and clinical applications, paving the way for novel treatments in oncology, inflammation, and beyond.